Cas no 76267-74-8 (5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)
76267-74-8 structure
Product Name:5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
CAS No:76267-74-8
MF:C5H8N4S
MW:156.208818435669
MDL:MFCD09971476
CID:538094
PubChem ID:13285617
Update Time:2025-04-19
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(2-propenyl)-
- 3-amino-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
- 5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
- SCHEMBL5155117
- AKOS022635538
- 4-allyl-5-amino-4H-1,2,4-triazole-3-thiol
- BDA26774
- 76267-74-8
- DTXSID00534754
- 5-Amino-4-(prop-2-en-1-yl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- EN300-31392
-
- MDL： MFCD09971476
- Inchi： 1S/C5H8N4S/c1-2-3-9-4(6)7-8-5(9)10/h2H,1,3H2,(H2,6,7)(H,8,10)
- InChI Key： MLHZAGAUQAYUHA-UHFFFAOYSA-N
- SMILES： S=C1NN=C(N)N1CC=C
Computed Properties
- Exact Mass: 156.04696745g/mol
- Monoisotopic Mass: 156.04696745g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 85.7Ų
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A634053-25mg |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 25mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A634053-50mg |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 50mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A634053-250mg |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 250mg |
$ 275.00 | 2022-06-07 | ||
| Enamine | EN300-31392-0.05g |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 98% | 0.05g |
$53.0 | 2023-09-05 | |
| Enamine | EN300-31392-0.1g |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 98% | 0.1g |
$83.0 | 2023-09-05 | |
| Enamine | EN300-31392-0.25g |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 98% | 0.25g |
$116.0 | 2023-09-05 | |
| Enamine | EN300-31392-0.5g |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 98% | 0.5g |
$218.0 | 2023-09-05 | |
| Enamine | EN300-31392-1.0g |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 98% | 1.0g |
$314.0 | 2023-02-14 | |
| Enamine | EN300-31392-2.5g |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 98% | 2.5g |
$614.0 | 2023-09-05 | |
| Enamine | EN300-31392-5.0g |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol |
76267-74-8 | 98% | 5.0g |
$908.0 | 2023-02-14 |
5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
76267-74-8 (5-amino-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol) Related Products
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